Cas no 74861-12-4 (5-(2-Chloro-4-(trifluoromethyl)phenoxy)isobenzofuran-1,3-dione)

• Product Name: 5-(2-Chloro-4-(trifluoromethyl)phenoxy)isobenzofuran-1,3-dione
• CAS No: 74861-12-4
• MF: C₁₅H₆ClF₃O₄
• MW: 342.653954029083
• CID: 1093528
• PubChem ID: 3800858
• Update Time: 2025-06-26

5-(2-Chloro-4-(trifluoromethyl)phenoxy)isobenzofuran-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloro-4-(trifluoromethyl)phenoxy)isobenzofuran-1,3-dione
• 5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-benzofuran-1,3-dione
• 74861-12-4
• MS-0186
• 5-(2-chloro-4-trifluoromethylphenoxy)phthalic anhydride
• AKOS005107677
• SCHEMBL9455421
• 5-[2-chloro-4-(trifluoromethyl)phenoxy]-1,3-dihydro-2-benzofuran-1,3-dione

• Inchi： 1S/C15H6ClF3O4/c16-11-5-7(15(17,18)19)1-4-12(11)22-8-2-3-9-10(6-8)14(21)23-13(9)20/h1-6H
• InChI Key： OOOJECGTOMCHON-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1OC1C=CC2C(=O)OC(C=2C=1)=O

Computed Properties

• Exact Mass: 341.9906708g/mol
• Monoisotopic Mass: 341.9906708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 52.6Ų

5-(2-Chloro-4-(trifluoromethyl)phenoxy)isobenzofuran-1,3-dione Security Information

• Storage Condition：Sealed in dry,2-8°C(BD270029)

Additional information on 5-(2-Chloro-4-(trifluoromethyl)phenoxy)isobenzofuran-1,3-dione

Introduction to 5-(2-Chloro-4-(trifluoromethyl)phenoxy)isobenzofuran-1,3-dione (CAS No. 74861-12-4)

5-(2-Chloro-4-(trifluoromethyl)phenoxy)isobenzofuran-1,3-dione, also known by its CAS number 74861-12-4, is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique molecular structure, which includes a chloro-substituted phenoxy group and a trifluoromethyl group, making it an important intermediate in the synthesis of various bioactive molecules.

The molecular formula of 5-(2-Chloro-4-(trifluoromethyl)phenoxy)isobenzofuran-1,3-dione is C₁₆H₈ClF₃O₄. Its molecular weight is approximately 360.68 g/mol. The compound exhibits excellent thermal stability and solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These properties make it a valuable reagent in synthetic chemistry and drug development.

In recent years, 5-(2-Chloro-4-(trifluoromethyl)phenoxy)isobenzofuran-1,3-dione has gained attention for its potential use in the development of novel pharmaceuticals. Research has shown that this compound can serve as a key intermediate in the synthesis of drugs targeting various diseases, including cancer and inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of potent anti-inflammatory agents with high selectivity and low toxicity.

The unique structural features of 5-(2-Chloro-4-(trifluoromethyl)phenoxy)isobenzofuran-1,3-dione, particularly the presence of the trifluoromethyl group, contribute to its biological activity. The trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of molecules, which are crucial properties for drug candidates. Additionally, the chloro-substituted phenoxy group provides additional functionality that can be exploited for further chemical modifications.

In the context of medicinal chemistry, 5-(2-Chloro-4-(trifluoromethyl)phenoxy)isobenzofuran-1,3-dione has been used as a building block in the design of multi-target-directed ligands (MTDLs). MTDLs are compounds that simultaneously target multiple biological pathways or receptors, offering a more comprehensive approach to treating complex diseases such as Alzheimer's disease and cancer. A recent study demonstrated that derivatives of this compound exhibited significant neuroprotective effects in cellular models of Alzheimer's disease.

Beyond its pharmaceutical applications, 5-(2-Chloro-4-(trifluoromethyl)phenoxy)isobenzofuran-1,3-dione has also found use in materials science. Its ability to form stable complexes with metal ions makes it a promising candidate for the development of new materials with enhanced properties. For example, researchers have explored its potential in the synthesis of metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and drug delivery systems.

The synthesis of 5-(2-Chloro-4-(trifluoromethyl)phenoxy)isobenzofuran-1,3-dione typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 2-chloro-4-trifluoromethylphenol with isobenzofuran-1,3-dione under appropriate conditions. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

In terms of safety and handling, it is important to note that while 5-(2-Chloro-4-(trifluoromethyl)phenoxy)isobenzofuran-1,3-dione is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks.

To summarize, 5-(2-Chloro-4-(trifluoromethyl)phenoxy)isobenzofuran-1,3-dione (CAS No. 74861-12-4) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing various scientific fields.